Cas no 1511766-88-3 (1-(1-bromopropan-2-yl)-3,5-difluorobenzene)

• Product Name: 1-(1-bromopropan-2-yl)-3,5-difluorobenzene
• CAS No: 1511766-88-3
• MF: C₉H₉BrF₂
• MW: 235.068568944931
• CID: 6483857
• PubChem ID: 80206815
• Update Time: 2025-05-19

1-(1-bromopropan-2-yl)-3,5-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-bromopropan-2-yl)-3,5-difluorobenzene
• 1511766-88-3
• EN300-1896908
• AKOS018768985

• Inchi： 1S/C9H9BrF2/c1-6(5-10)7-2-8(11)4-9(12)3-7/h2-4,6H,5H2,1H3
• InChI Key： ZWPJHIXOWKLSRH-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=C(C=C(C=1)F)F

Computed Properties

• Exact Mass: 233.98557g/mol
• Monoisotopic Mass: 233.98557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(1-bromopropan-2-yl)-3,5-difluorobenzene

Comprehensive Overview of 1-(1-bromopropan-2-yl)-3,5-difluorobenzene (CAS No. 1511766-88-3)

1-(1-bromopropan-2-yl)-3,5-difluorobenzene (CAS No. 1511766-88-3) is a halogenated aromatic compound with significant applications in organic synthesis and pharmaceutical intermediates. Its unique structure, featuring a bromopropane moiety and difluorobenzene ring, makes it a versatile building block for advanced chemical transformations. Researchers and industries value this compound for its role in cross-coupling reactions, which are pivotal in creating complex molecular architectures.

The compound's CAS No. 1511766-88-3 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Users often inquire about its synthesis methods, physical properties, and safety data, aligning with the growing demand for transparent chemical information. Recent trends highlight interest in sustainable synthesis and green chemistry, where 1-(1-bromopropan-2-yl)-3,5-difluorobenzene could play a role due to its potential for catalytic applications.

From a structural perspective, the difluorobenzene component enhances electron-withdrawing properties, while the bromine substituent offers reactivity for nucleophilic substitutions. This dual functionality is exploited in pharmaceutical research, particularly in designing bioactive molecules with improved metabolic stability. Searches for fluorinated intermediates and brominated compounds often lead to this CAS number, underscoring its niche importance.

Analytical techniques like NMR spectroscopy and HPLC are critical for characterizing CAS 1511766-88-3, ensuring purity for high-value applications. Discussions in forums frequently address storage conditions and handling protocols, reflecting user concerns about compound stability. Notably, its compatibility with palladium-catalyzed reactions makes it a candidate for drug discovery pipelines.

In the context of material science, derivatives of 1-(1-bromopropan-2-yl)-3,5-difluorobenzene have been explored for liquid crystals and organic electronics. The fluorine atoms contribute to thermal stability, a hot topic in advanced materials research. SEO-driven queries often combine this compound’s name with terms like “applications”, “suppliers”, and “price trends”, indicating commercial interest.

Environmental considerations are also rising, with searches for biodegradable alternatives to halogenated compounds. While 1511766-88-3 itself isn’t flagged for ecological risks, its responsible use aligns with global ESG (Environmental, Social, Governance) standards. Laboratories prioritize waste minimization strategies when working with such reagents.

Future directions may involve catalytic bromination methods to produce 1-(1-bromopropan-2-yl)-3,5-difluorobenzene more efficiently. The compound’s role in peptide modification and proteomics is another emerging area, tying into the bioconjugation trend. As AI-assisted molecular design grows, this CAS number may appear in machine learning datasets for retrosynthetic analysis.